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Compound of Interest

Compound Name: Fmoc-alpha-allyl-DL-glycine

CAS No.: 221884-63-5

Cat. No.: B557849

Get Quote

Welcome to the technical support center dedicated to addressing the complexities associated

with the incorporation of Fmoc-α-allyl-DL-glycine into peptide sequences. As a sterically

hindered α,α-disubstituted amino acid, Fmoc-α-allyl-DL-glycine presents unique challenges

during solid-phase peptide synthesis (SPPS). This guide is designed for researchers,

scientists, and drug development professionals to provide in-depth troubleshooting advice,

frequently asked questions, and optimized protocols to ensure successful coupling and high-

purity peptide synthesis.

Introduction: The Challenge of Steric Hindrance
Fmoc-α-allyl-DL-glycine is a valuable building block for introducing conformational constraints

and functionalities into peptides. However, the presence of the allyl group at the α-carbon

significantly increases steric bulk around the carboxylic acid, impeding the approach of the

incoming amine and slowing down the rate of peptide bond formation. This can lead to

incomplete couplings, deletion sequences, and lower yields of the target peptide.[1] This guide

will walk you through the common issues and their solutions, grounded in the principles of

peptide chemistry.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b557849#bc-rfq
https://www.benchchem.com/pdf/Troubleshooting_guide_for_peptide_coupling_reactions_with_hindered_amino_acids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide: Overcoming Failed or
Inefficient Coupling
This section is designed to help you diagnose and resolve common issues encountered during

the coupling of Fmoc-α-allyl-DL-glycine.

Q1: My Kaiser test is positive (blue/purple beads) after a standard coupling protocol. What is

the primary cause and what are my immediate steps?

A1: A positive Kaiser test indicates the presence of unreacted primary amines on the resin,

signifying a failed or incomplete coupling reaction. The primary culprit is the steric hindrance of

Fmoc-α-allyl-DL-glycine.

Immediate Corrective Action: Double Coupling

The most straightforward initial response is to perform a second coupling (double coupling).[2]

This involves draining the reaction vessel and adding a fresh solution of the activated amino

acid to the resin to drive the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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